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Compound of Interest

Compound Name: Benzyl myristate

Cat. No.: B1597993

Abstract

This technical guide provides a comprehensive overview of Benzyl Myristate (CAS No: 31161-
71-4), an ester of significant interest to researchers, scientists, and professionals in drug
development and cosmetic science. The document details its core chemical identity, molecular
structure, and critical physicochemical properties. Furthermore, it presents a detailed protocol
for its laboratory synthesis via Fischer-Speier esterification, supported by a logical workflow
diagram. The guide explores its primary applications as a functional excipient in pharmaceutical
formulations, particularly for topical delivery, and as a versatile emollient and texture enhancer
in personal care products. Safety, handling, and toxicological data are also summarized to
provide a complete profile for laboratory and industrial use.

Chemical Identity and Molecular Structure

Benzyl Myristate is the formal chemical name for the ester formed from myristic acid
(tetradecanoic acid) and benzyl alcohol. Its identity is standardized across chemical databases
and regulatory bodies by a unique set of identifiers.

e CAS Number: 31161-71-4[1][2][3][4]
o |[UPAC Name: Benzyl tetradecanoate[1][5]

e Synonyms: Myristic acid benzyl ester, Tetradecanoic acid, phenylmethyl ester[1][3][5]
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e Molecular Formula: C21H3402[1][4][6]
e Molecular Weight: 318.49 g/mol [1][6]
e EC Number: 250-493-3[1]

The molecular structure consists of a C14 saturated fatty acid chain (the myristoyl group) linked
via an ester bond to the methylene group of a benzyl moiety.

e Canonical SMILES: CCCCCCCCCCCCCC(=0)OCclcccccel[6]

e InChl: INChl=1S/C21H3402/c1-2-3-4-5-6-7-8-9-10-11-15-18-21(22)23-19-20-16-13-12-14-
17-20/h12-14,16-17H,2-11,15,18-19H2,1H3[3][6]

e InChiKey: TUMGCEIAYMZKEM-UHFFFAOY SA-N[3][5][6]
Caption: Molecular structure of Benzyl Myristate.

Physicochemical Properties

The physical and chemical properties of Benzyl Myristate dictate its behavior in various
formulations and are crucial for its application in drug delivery and cosmetic science. It is
characterized as a colorless to pale yellow liquid or low-melting solid with a mild odor.[2][5]

Property Value Source(s)
Colorless to pale yellow

Appearance o ) [2][5]
liquid/solid

Melting Point 20-21 °C [2][3]

Boiling Point 288-290 °C [3]

Density 0.9321 g/cm? at 25 °C [11[3]

logP (o/w) ~8.3 (estimated) [2]

- Soluble in alcohol and organic
Solubility _ [2][5]
solvents; Insoluble in water
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Synthesis of Benzyl Myristate
Underlying Principle: Fischer-Speier Esterification

Benzyl Myristate is synthesized via the acid-catalyzed esterification of myristic acid with
benzyl alcohol.[5] This reaction, a classic example of Fischer-Speier esterification, involves the
protonation of the carboxylic acid's carbonyl oxygen by a strong acid catalyst (e.qg., sulfuric
acid). This protonation increases the electrophilicity of the carbonyl carbon, making it
susceptible to nucleophilic attack by the oxygen atom of benzyl alcohol. The subsequent
elimination of a water molecule yields the ester. The reaction is reversible; therefore, to ensure
a high yield, water is typically removed from the reaction mixture as it forms, driving the
equilibrium toward the product side in accordance with Le Chéatelier's principle.

Experimental Protocol

This protocol describes a standard laboratory-scale synthesis. All operations should be
conducted in a well-ventilated fume hood with appropriate personal protective equipment
(PPE).

Reagents & Equipment:

Myristic Acid (1.0 eq)

e Benzyl Alcohol (1.5 eq)

o Toluene (as solvent and for azeotropic removal of water)
o Concentrated Sulfuric Acid (catalytic amount, ~0.02 eq)
» Saturated Sodium Bicarbonate solution

e Brine (Saturated NaCl solution)

e Anhydrous Magnesium Sulfate or Sodium Sulfate

» Round-bottom flask

o Dean-Stark apparatus and condenser
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» Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: To a round-bottom flask, add myristic acid, benzyl alcohol, and toluene.

o Catalyst Addition: While stirring, cautiously add the catalytic amount of concentrated sulfuric
acid.

o Reflux: Equip the flask with a Dean-Stark apparatus and a condenser. Heat the mixture to
reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

¢ Monitoring: Continue the reaction until no more water is collected in the trap (typically 3-5
hours), indicating the reaction is complete.

e Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel.

e Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and finally with brine.

e Drying: Dry the separated organic layer over anhydrous magnesium sulfate, then filter to
remove the drying agent.

 Purification: Remove the toluene solvent under reduced pressure using a rotary evaporator.
The excess benzyl alcohol can be removed via vacuum distillation to yield the purified
Benzyl Myristate.

Synthesis Workflow Diagram
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Reactant Preparation
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- Toluene
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'
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\

6. Solvent Removal
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i
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Purified Benzyl Myristate
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Caption: Workflow for the synthesis of Benzyl Myristate.
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Applications in Research and Development

Benzyl Myristate's physicochemical properties make it a valuable component in both
pharmaceutical and cosmetic formulations.

Role as an Excipient in Pharmaceutical Formulations

In the pharmaceutical industry, particularly for topical and transdermal drug delivery systems,
Benzyl Myristate serves as a functional excipient. Its primary roles include:

o Emollient: It imparts a softening and soothing effect on the skin.

e Solvent: Its lipophilic nature allows it to dissolve or disperse poorly water-soluble active
pharmaceutical ingredients (APIs).

e Penetration Enhancer: It can enhance the absorption of active ingredients through the skin
by temporarily modifying the barrier properties of the stratum corneum.[5] This is a critical
function for improving the bioavailability of topical drugs.

Utility in Cosmetic Science

Benzyl Myristate is widely used in cosmetics and personal care products due to its favorable
sensory profile and functional benefits.[5]

» Skin-Conditioning Agent: As an emollient, it helps maintain skin hydration by forming a
barrier that reduces moisture loss, leaving the skin feeling smooth and non-greasy.[7]

o Texture Enhancer: It imparts a luxurious, silky feel to formulations such as lotions, creams,
and sunscreens, improving their spreadability and user experience.[7]

» Solvent: It is an effective solvent for various cosmetic ingredients, including UV filters,
contributing to the stability and efficacy of sunscreen formulations.[5]

Safety and Handling

Benzyl Myristate is considered to have a low toxicity profile.[5] However, as with many esters,
it may cause skin irritation in individuals with high sensitivity.[5]
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o Personal Protective Equipment (PPE): Standard laboratory safety protocols should be
followed. This includes wearing safety goggles with side-shields, impervious clothing, and
gloves.[8] In cases of potential aerosol generation or exceeding exposure limits, respiratory
protection may be required.[8]

o Accidental Release: In case of a spill, prevent further leakage if safe to do so. Contain the
spill and collect it for disposal by a licensed chemical destruction facility. Avoid discharge into
sewer systems.[8]

o Toxicology: There is limited publicly available data on oral, dermal, and inhalation toxicity.[2]
No GHS hazard classifications were found in the reviewed sources.[2]

e Environmental Fate: Data on persistence, degradability, and bioaccumulative potential in the
environment are largely unavailable.[8]

Conclusion

Benzyl Myristate is a well-characterized ester with the definitive CAS number 31161-71-4. Its
unique combination of properties—including its role as an emollient, solvent, and penetration
enhancer—makes it a highly functional ingredient for drug development professionals and
cosmetic scientists. Its synthesis is straightforward, following established principles of
esterification. While generally regarded as safe for its intended applications, adherence to
standard industrial hygiene and handling procedures is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB3915257.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3915257.aspx
https://cymitquimica.com/cas/31161-71-4/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/93YQ04RQ2N
https://www.noncomedogenic.co.za/glossary/ppg-3-benzyl-ether-myristate/
https://www.noncomedogenic.co.za/glossary/ppg-3-benzyl-ether-myristate/
https://www.echemi.com/sds/benzyl-myristate-pd180713157260.html
https://www.benchchem.com/product/b1597993#benzyl-myristate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1597993#benzyl-myristate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1597993#benzyl-myristate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1597993#benzyl-myristate-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1597993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

